Cas no 1260838-19-4 (Benzenemethanamine, 5-bromo-2,4-difluoro-)

• Product Name: Benzenemethanamine, 5-bromo-2,4-difluoro-
• CAS No: 1260838-19-4
• MF: C₇H₆BrF₂N
• MW: 222.030047893524
• CID: 5250998
• PubChem ID: 67257487
• Update Time: 2025-08-05

Benzenemethanamine, 5-bromo-2,4-difluoro- Chemical and Physical Properties

Names and Identifiers

• (5-bromo-2,4-difluorophenyl)methanamine
• 5-Bromo-2,4-difluorobenzylamine
• 5-bromo-2,4-difluoro-benzylamine
• Benzenemethanamine, 5-bromo-2,4-difluoro-
• (5-bromo-2,4-difluorophenyl)methanamine HCl
• 1-(5-bromo-2,4-difluorophenyl)methanamine hydrochloride

• Inchi： 1S/C7H6BrF2N/c8-5-1-4(3-11)6(9)2-7(5)10/h1-2H,3,11H2
• InChI Key： UTWYOAUKPOMHCW-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=C1)CN)F)F

Computed Properties

• Exact Mass: 220.96517g/mol
• Monoisotopic Mass: 220.96517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on Benzenemethanamine, 5-bromo-2,4-difluoro-

Benzenemethanamine, 5-bromo-2,4-difluoro-

Benzenemethanamine, 5-bromo-2,4-difluoro- (CAS No. 1260838-19-4) is a chemical compound with a unique structure that combines bromine and fluorine substituents on a benzene ring, along with an amino group attached to the methyl group. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Its chemical formula is C7H6BrF2N, and it exists as a white crystalline solid under standard conditions.

The synthesis of 5-bromo-2,4-difluoro-Benzenemethanamine involves a multi-step process that typically begins with the bromination of an aromatic ring followed by fluorination and subsequent amine functionalization. The precise control of reaction conditions is crucial to ensure high yield and purity. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and environmental impact.

One of the most promising applications of this compound lies in its use as an intermediate in drug discovery. The presence of multiple halogen atoms on the benzene ring makes it highly versatile for further functionalization. For instance, researchers have explored its potential as a building block for developing novel kinase inhibitors, which are critical in the treatment of cancer and other diseases. Studies published in 2023 highlight its ability to modulate protein-protein interactions, a key mechanism in many therapeutic targets.

In the field of agrochemicals, 5-bromo-2,4-difluoro-Benzenemethanamine has shown potential as a precursor for herbicides and fungicides. Its unique electronic properties allow for selective interaction with plant enzymes, making it a valuable asset in crop protection. Field trials conducted in 2023 demonstrated its efficacy in controlling invasive species without adverse effects on beneficial organisms.

The compound's role in materials science is equally noteworthy. Its ability to form stable coordination complexes has led to its use in designing new catalysts for organic transformations. Recent research has focused on its application in asymmetric catalysis, where it has shown exceptional enantioselectivity in reactions involving alkenes and alkynes.

From an environmental perspective, understanding the fate and transport of 5-bromo-2,4-difluoro-Benzenemethanamine is essential for assessing its safety profile. Studies indicate that it undergoes rapid degradation under aerobic conditions, minimizing its persistence in the environment. However, further research is needed to evaluate its long-term effects on aquatic ecosystems.

In conclusion, 5-bromo-2,4-difluoro-Benzenemethanamine (CAS No. 1260838-19-4) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and recent advancements in synthesis techniques position it as a valuable tool for future innovations in medicine, agriculture, and materials science.